Metal complex catalysis in the synthesis of organoaluminium compounds
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC2000v069n02ABEH000519
Abstract
The published data on the synthesis of organoaluminium compounds involving metal complex catalysts are generalised and systematised. Hydro-, carbo- and cycloalumination reactions of alkenes, conjugated dienes and alkynes catalysed by Ti and Zr complexes are considered in detail. The use of organoaluminium reagents in organic synthesis and novel reactions involving these compounds are discussed. The bibliography includes 240 references.
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